A Medicinal Chemist's Guide to the Physicochemical Properties of (2-Biphenylyloxy)methanol
A Medicinal Chemist's Guide to the Physicochemical Properties of (2-Biphenylyloxy)methanol
A Hypothetical Case Study in Early-Stage Drug Discovery
Senior Application Scientist Note: The biphenyl scaffold is a cornerstone in modern medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[1][2] Its rigid, aromatic structure provides a versatile framework for building molecules that can interact with a wide range of biological targets.[3][4] However, the specific molecule "(2-Biphenylyloxy)methanol" is not a well-characterized compound in publicly available scientific literature. Therefore, this guide will use it as a hypothetical yet representative molecule to explore the critical physicochemical properties and analytical workflows that medicinal chemists apply to new chemical entities. The principles and data discussed are grounded in the known properties of closely related, real-world analogs like 2-biphenylmethanol to ensure scientific accuracy and practical relevance.
Molecular Profile and 'Drug-Likeness' Assessment
The journey of a new drug candidate begins with a fundamental understanding of its core physical and chemical properties. These characteristics govern how a molecule will behave in a biological system, influencing everything from how it's absorbed to how it's metabolized.
The structure of our hypothetical molecule, (2-Biphenylyloxy)methanol, combines a biphenyl core with a flexible ether and a primary alcohol. This combination of a large, greasy (lipophilic) aromatic system with polar, hydrogen-bonding groups (the ether and alcohol oxygens) creates a complex physicochemical profile that requires careful evaluation.
A foundational step in this evaluation is to assess the molecule against established "drug-likeness" rules, such as Lipinski's Rule of Five.[5][6][7][8] These rules are guidelines, not rigid laws, that help predict if a compound has properties that would make it a likely orally active drug in humans.[6][8]
Table 1: Estimated Physicochemical Properties of (2-Biphenylyloxy)methanol and its Lipinski's Rule of Five Assessment
| Property | Estimated Value | Lipinski's Rule of Five Guideline | Assessment |
| Molecular Weight | ~214.26 g/mol | < 500 Da | Pass [5][9] |
| LogP (Lipophilicity) | ~3.0 - 3.5 | ≤ 5 | Pass [5][7] |
| Hydrogen Bond Donors | 1 (the -OH group) | ≤ 5 | Pass [5][9] |
| Hydrogen Bond Acceptors | 2 (the two O atoms) | ≤ 10 | Pass [5][9] |
Based on these estimations, (2-Biphenylyloxy)methanol comfortably adheres to Lipinski's rules, suggesting it has a promising starting profile for oral bioavailability.
Core Physicochemical Parameters: A Deeper Dive
Beyond the initial screen, a medicinal chemist must delve deeper into specific quantitative parameters. These values provide the nuanced data needed to build structure-activity relationships (SAR) and to anticipate potential development challenges.
-
Lipophilicity (LogP/LogD): This parameter measures how well a compound partitions between an oily (n-octanol) and a watery (aqueous buffer) phase.[10] It is a critical predictor of a drug's absorption, solubility, and toxicity. A LogP in the 1-3 range is often considered a "sweet spot" for oral drugs. Our estimated LogP of ~3.0-3.5 suggests good membrane permeability but also flags a potential risk for lower solubility.
-
Aqueous Solubility: A drug must dissolve to be absorbed. Low solubility is a major hurdle in drug development.[11] The large biphenyl structure in our molecule suggests that its aqueous solubility will be limited. This is a critical parameter that must be determined experimentally early on.
-
Acidity/Basicity (pKa): The pKa value indicates the pH at which a compound is 50% ionized. While the alcohol in (2-Biphenylyloxy)methanol is very weakly acidic (estimated pKa > 14) and the ether is effectively neutral, understanding the ionization state is crucial because it dramatically affects a molecule's solubility and how it interacts with protein targets. For our molecule, its neutral character across the physiological pH range simplifies this analysis.
-
Metabolic Stability: This parameter measures how quickly a compound is broken down by metabolic enzymes, primarily in the liver.[12][13] The biphenyl rings are susceptible to hydroxylation by Cytochrome P450 (CYP) enzymes, a common metabolic pathway.[14] The ether linkage could also be a point of metabolic cleavage. Determining metabolic stability early helps predict a drug's half-life in the body.
Experimental Protocols for Property Determination
Theoretical estimations are a starting point, but they are no substitute for robust experimental data. The following section details standard, field-proven protocols for measuring the key physicochemical properties discussed above.
Determination of Lipophilicity: The Shake-Flask Method for LogD
The "shake-flask" method is the gold-standard for determining lipophilicity.[10][15][16] It directly measures the partitioning of a compound between n-octanol and a buffered aqueous solution (typically at pH 7.4 to mimic physiological conditions).
Protocol Steps:
-
Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4 and saturate it with n-octanol. Likewise, saturate n-octanol with the PBS buffer.[17]
-
Compound Addition: Create a stock solution of the test compound in a suitable solvent (e.g., DMSO). Add a small, known amount of this stock solution to a vial containing a known volume of the PBS buffer and n-octanol.
-
Equilibration: Cap the vial and shake it vigorously for a set period (e.g., 1-2 hours) to allow the compound to distribute between the two phases until it reaches equilibrium.[15]
-
Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol and aqueous layers.[18]
-
Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in each layer using an appropriate analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).
-
Calculation: The LogD is calculated as the base-10 logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.
Caption: High-Throughput Kinetic Solubility Workflow.
Determination of Metabolic Stability: The Liver Microsomal Assay
This in vitro assay uses subcellular fractions from the liver (microsomes), which are rich in CYP enzymes, to assess a compound's susceptibility to Phase I metabolism. [12][13][19]The rate of disappearance of the parent compound is measured over time. [20] Protocol Steps:
-
Reagent Preparation: Thaw pooled liver microsomes (e.g., human or rat) on ice. Prepare a cofactor solution containing NADPH, which is required for CYP enzyme activity. [12][19]2. Incubation Setup: In a 96-well plate, add the test compound (at a final concentration of ~1 µM) to a buffered solution containing the liver microsomes. [12]3. Initiate Reaction: Pre-incubate the plate at 37°C. Initiate the metabolic reaction by adding the NADPH cofactor solution. [20]4. Time Points: At specific time points (e.g., 0, 5, 15, 30, 45 minutes), stop the reaction in designated wells by adding a cold "stop solution" (e.g., acetonitrile) which precipitates the proteins. [19]5. Sample Processing: Centrifuge the plate to pellet the precipitated protein.
-
Analysis: Analyze the supernatant from each time point by LC-MS/MS to quantify the remaining amount of the parent compound.
-
Data Analysis: Plot the natural log of the percent remaining compound versus time. The slope of this line is used to calculate the in vitro half-life (t½) and the intrinsic clearance (Clint). [21]
Caption: Liver Microsomal Stability Assay Workflow.
Interpretation and Strategic Implications for Drug Development
The data gathered from these assays are not merely numbers; they are strategic insights that guide the entire drug discovery process.
-
A Balance of Properties: For (2-Biphenylyloxy)methanol, the estimated LogP of ~3.0-3.5 and predicted low solubility create a classic medicinal chemistry challenge. The molecule is likely to cross cell membranes effectively, but getting it to dissolve in the gut in the first place could be difficult. This might prompt chemists to consider formulation strategies or to synthesize analogs with added polar groups to improve solubility, while carefully monitoring the effect on LogP.
-
Metabolic Liabilities: Biphenyl rings are often hydroxylated at the 4-position as a primary route of metabolism. [14][22][23][24]If the microsomal stability assay reveals rapid clearance, chemists would hypothesize that this is the metabolic "hot spot." A common strategy to block this metabolism is to add a fluorine atom at the 4-position, as fluorination can increase metabolic stability. [2]* Guiding the Next Synthesis: The ultimate goal is to build a Structure-Property Relationship (SPR). If a chemist synthesizes ten related analogs and measures these key properties for each, trends will emerge. For example, they might find a specific substitution on the biphenyl ring that improves solubility without harming metabolic stability. This data-driven approach is the engine of modern lead optimization.
By systematically evaluating the physicochemical properties of new molecules like our hypothetical (2-Biphenylyloxy)methanol, medicinal chemists can make informed decisions, kill unpromising compounds early, and efficiently steer their projects toward the development of safe and effective medicines.
References
- Lipinski's rule of five. (URL: )
- Lipinski Rule of Five. (URL: )
-
Taylor & Francis Online. Lipinski's rule of five – Knowledge and References. (URL: [Link])
-
Mercell. metabolic stability in liver microsomes. (URL: [Link])
-
PharmaInformatic. Lipinski´s Rule of 5. (URL: [Link])
-
GARDP Revive. Lipinski's Rule of 5. (URL: [Link])
-
ChemBK. 2-Biphenylmethanol, 2'-methyl-. (URL: [Link])
-
ResearchGate. Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. (URL: [Link])
-
Protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (URL: [Link])
-
Merck Millipore. Metabolic Stability Assays. (URL: [Link])
-
AxisPharm. Kinetic Solubility Assays Protocol. (URL: [Link])
-
Evotec. Microsomal Stability | Cyprotex ADME-Tox Solutions. (URL: [Link])
-
Encyclopedia.pub. Methods for Determination of Lipophilicity. (URL: [Link])
-
BioDuro. ADME Microsomal Stability Assay. (URL: [Link])
-
Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). (URL: [Link])
-
ResearchGate. LogP / LogD shake-flask method v1. (URL: [Link])
-
PubMed. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. (URL: [Link])
-
Charles River Laboratories. Kinetic Solubility - In Vitro Assay. (URL: [Link])
-
NIH ADME@NCATS. Aqueous Kinetic Solubility. (URL: [Link])
-
Universitat de Barcelona. Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral. (URL: [Link])
-
PMC. New melatonin biphenyl-linked scaffold targeting colorectal cancer: design, synthesis, biological, and ADME-Tox modelling studies. (URL: [Link])
-
PMC. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (URL: [Link])
-
Scribd. Shake Flask Method for Partition Coefficient. (URL: [Link])
-
BioDuro. ADME Solubility Assay. (URL: [Link])
-
PubChem. (1,1'-Biphenyl)-2-methanol. (URL: [Link])
-
RSC Publishing. Biphenyl scaffold for the design of NMDA-receptor negative modulators: molecular modeling, synthesis, and biological activity. (URL: [Link])
-
RSC Publishing. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. (URL: [Link])
-
PubMed. Biphenyl metabolism by rat liver microsomes: regioselective effects of inducers, inhibitors, and solvents. (URL: [Link])
-
NIST WebBook. [1,1'-Biphenyl]-2-methanol. (URL: [Link])
-
PubMed. Metabolism of biphenyl by Aspergillus toxicarius: induction of hydroxylating activity and accumulation of water-soluble conjugates. (URL: [Link])
-
PMC. Fungal metabolism of biphenyl. (URL: [Link])
-
PubMed. Fungal metabolism of biphenyl. (URL: [Link])
-
PMC. Metabolism and metabolites of polychlorinated biphenyls (PCBs). (URL: [Link])
Sources
- 1. New melatonin biphenyl-linked scaffold targeting colorectal cancer: design, synthesis, biological, and ADME-Tox modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
- 2. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Biphenyl scaffold for the design of NMDA-receptor negative modulators: molecular modeling, synthesis, and biological activity - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 4. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - RSC Advances (RSC Publishing) [pubs.rsc.org]
- 5. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
- 6. taylorandfrancis.com [taylorandfrancis.com]
- 7. pharmainformatic.com [pharmainformatic.com]
- 8. Lipinski’s Rule of 5 – REVIVE [revive.gardp.org]
- 9. Lipinski Rule of Five [scfbio-iitd.res.in]
- 10. researchgate.net [researchgate.net]
- 11. charnwooddiscovery.com [charnwooddiscovery.com]
- 12. mercell.com [mercell.com]
- 13. Metabolic Stability Assays [merckmillipore.com]
- 14. Biphenyl metabolism by rat liver microsomes: regioselective effects of inducers, inhibitors, and solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. encyclopedia.pub [encyclopedia.pub]
- 16. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. scribd.com [scribd.com]
- 18. diposit.ub.edu [diposit.ub.edu]
- 19. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
- 20. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
- 21. protocols.io [protocols.io]
- 22. Metabolism of biphenyl by Aspergillus toxicarius: induction of hydroxylating activity and accumulation of water-soluble conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Fungal metabolism of biphenyl - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Fungal metabolism of biphenyl - PubMed [pubmed.ncbi.nlm.nih.gov]
